(2-Cyclopropoxy-6-iodophenyl)methanamine
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Description
(2-Cyclopropoxy-6-iodophenyl)methanamine is a substituted phenylmethanamine derivative characterized by a cyclopropoxy group at the 2-position and an iodine atom at the 6-position of the aromatic ring. Its molecular formula is C₁₀H₁₂INO, with a molecular weight of 305.12 g/mol (calculated based on substituent contributions from ). The iodine atom introduces significant steric and electronic effects, while the cyclopropoxy group contributes to conformational rigidity.
Properties
Molecular Formula |
C10H12INO |
|---|---|
Molecular Weight |
289.11 g/mol |
IUPAC Name |
(2-cyclopropyloxy-6-iodophenyl)methanamine |
InChI |
InChI=1S/C10H12INO/c11-9-2-1-3-10(8(9)6-12)13-7-4-5-7/h1-3,7H,4-6,12H2 |
InChI Key |
HXHIWSPPINRNMI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C(=CC=C2)I)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Cyclopropoxy-6-iodophenyl)methanamine typically involves the iodination of a cyclopropoxy-substituted phenylmethanamine precursor. The reaction conditions often include the use of iodine or iodinating agents under controlled temperature and solvent conditions to ensure selective iodination at the desired position on the phenyl ring .
Industrial Production Methods
Industrial production methods for (2-Cyclopropoxy-6-iodophenyl)methanamine are not widely documented. the general approach would involve scaling up the laboratory synthesis methods, optimizing reaction conditions for higher yields, and ensuring purity through various purification techniques such as recrystallization or chromatography .
Chemical Reactions Analysis
Types of Reactions
(2-Cyclopropoxy-6-iodophenyl)methanamine can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the iodine atom to a less oxidized state.
Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like dichloromethane or ethanol, and catalysts to facilitate the reactions .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropoxy-substituted phenylmethanone, while substitution reactions can produce various derivatives with different functional groups replacing the iodine atom .
Scientific Research Applications
(2-Cyclopropoxy-6-iodophenyl)methanamine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential interactions with biological molecules and pathways.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The specific mechanism of action for (2-Cyclopropoxy-6-iodophenyl)methanamine is not well-documented. its effects are likely mediated through interactions with molecular targets such as enzymes or receptors, influencing various biochemical pathways. Further research is needed to elucidate the precise molecular mechanisms involved.
Comparison with Similar Compounds
Key Observations:
- Electronic Effects : The iodine atom in the target compound acts as a strong electron-withdrawing group, reducing electron density on the aromatic ring compared to methoxy or alkoxy substituents. This may influence reactivity in electrophilic substitutions or binding interactions .
- Synthetic Complexity : Introducing iodine (via electrophilic iodination) and cyclopropane rings (via [2+1] cycloaddition or ring-opening reactions) adds synthetic challenges compared to methoxy derivatives .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
